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Compound of Interest

Compound Name: SURFONIC JL 80X

Cat. No.: B1166411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of SURFONIC JL-80X, a nonionic surfactant

utilized across various industrial and scientific applications. This document outlines its chemical

structure, physicochemical properties, and the synthetic pathway, offering a valuable resource

for professionals in research and development.

Core Chemical Identity
SURFONIC JL-80X is identified as an alkoxylated linear alcohol, a class of nonionic surfactants

known for their excellent detergency and wetting properties.[1][2] Its unique composition allows

it to be water-soluble and biodegradable.[1] A key characteristic of SURFONIC JL-80X is its

special structure that prevents the formation of a gel phase in aqueous solutions, a common

issue with other alcohol ethoxylates.[3]

Molecular Structure
The fundamental structure of SURFONIC JL-80X consists of a hydrophobic linear aliphatic

alcohol backbone and a hydrophilic polyalkylene oxide chain. The synthesis involves the

reaction of a C10-C12 linear primary alcohol with both ethylene oxide (EO) and propylene

oxide (PO) units.[2][4] This process of alkoxylation results in a molecule with both hydrophilic

and lipophilic characteristics, enabling it to reduce surface tension at interfaces.

The general chemical structure can be represented as:
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R-O-(PO)ₓ-(EO)ₙ-H

Where:

R represents the C10-C12 alkyl chain.

PO represents a propylene oxide unit.

EO represents an ethylene oxide unit.

x and n are the average number of moles of propylene oxide and ethylene oxide,

respectively.

While one source indicates a molecular formula of C16H31NOS, suggesting the presence of

sulfur and nitrogen containing stabilizers, the primary functional component is the alkoxylated

alcohol.[4] The exact stereochemistry and block arrangement of the EO and PO units are

proprietary.[4]

A representative chemical structure of SURFONIC JL-80X.

Physicochemical Properties
The physicochemical properties of SURFONIC JL-80X are summarized in the tables below,

providing key data for formulation and application development.

Physical Properties
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Property Value Test Method

Appearance (25°C)
Clear, substantially free of

suspended matter
ST-30.1

Cloud Point (1% aqueous) 57 - 62 °C ST-9.1[1][4]

Pour Point -5 °C ASTM D97[1][4]

Density (25°C) 1.0037 g/mL ASTM D4052[1][4]

Viscosity (25°C) 51 cSt ASTM D445[1][4]

Flash Point (COC) 190 °C -

Water Content 0.5 wt% max ST-31.53

pH (1% solution) 6.5 - 7.5 ST-31.36,C

Performance Metrics
Property Value Conditions

Hydrophile-Lipophile Balance

(HLB)
13.1 -[1][3][5]

Hydroxyl Number 97 mg KOH/g Theoretical[1][4]

Surface Tension 29.2 dynes/cm 0.1% solution at 25°C[1][4]

Draves Wetting Time 4.8 seconds 0.1% solution, 3.0g hook[1][4]

Ross-Miles Foam Height
Initial: 75 mm, After 5 min: 70

mm
0.1% solution at 120°F[1][4]

Synthesis Overview and Experimental Protocols
Synthesis of SURFONIC JL-80X
The synthesis of SURFONIC JL-80X is achieved through a process known as alkoxylation.[4]

This involves the reaction of a linear primary alcohol (C10-C12) with ethylene oxide and

propylene oxide.[4]
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Experimental Protocol: Alkoxylation

Catalyst Introduction: The reaction is typically carried out under catalytic conditions, often

using an alkaline catalyst such as potassium hydroxide (KOH).[4]

Reaction Conditions: The linear alcohol is reacted with ethylene oxide and propylene oxide

at elevated temperatures and pressures.[6] Precise control of these parameters is crucial to

ensure a uniform distribution of the EO and PO units and to achieve the target hydroxyl

number of 97 mg KOH/g.[4]

Purification: Following the reaction, the product is purified to reduce the water content to

≤0.5%.[4]

Neutralization: The final step involves neutralization to a pH range of 6.5-7.5.[4]

A simplified workflow for the synthesis of SURFONIC JL-80X.

Cited Test Methodologies
The quantitative data presented in this guide are based on standardized test methods. For

detailed experimental protocols, researchers should refer to the specific ASTM and other

standard procedures cited in the tables. These documents provide comprehensive instructions

for determining the physicochemical properties of surfactants like SURFONIC JL-80X. Methods

of Test are also available from the manufacturer, Huntsman Corporation, upon request.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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